Cas no 1707563-53-8 (5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole)

• Product Name: 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole
• CAS No: 1707563-53-8
• MF: C₉H₇N₃O₄S₂
• MW: 285.299578905106
• CID: 5152122
• Update Time: 2026-03-03

5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole
• 5-(Methylsulfonyl)-4-(4-nitrophenyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazole, 5-(methylsulfonyl)-4-(4-nitrophenyl)-

• Inchi： 1S/C9H7N3O4S2/c1-18(15,16)9-8(10-11-17-9)6-2-4-7(5-3-6)12(13)14/h2-5H,1H3
• InChI Key： BQLGPLNSKREZIR-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=C([N+]([O-])=O)C=C2)N=N1

Additional information on 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole

Introduction to 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1707563-53-8)

5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole, identified by the chemical formula CAS No. 1707563-53-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiadiazole class, a structural motif known for its broad spectrum of biological activities. The presence of both a methanesulfonyl group and a 4-nitro-phenyl substituent imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The thiadiazole core is a six-membered aromatic ring containing sulfur and nitrogen atoms at positions 1 and 3, respectively. This structural feature contributes to the compound's stability and reactivity, enabling diverse chemical modifications. The 5-methanesulfonyl group at the fifth position introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the ring system. In contrast, the 4-nitro-phenyl moiety at the fourth position adds another layer of functionality, enhancing the compound's potential for interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the therapeutic potential of thiadiazole derivatives. Studies have demonstrated that compounds with similar structural features exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1707563-53-8) has been investigated for its pharmacological effects, particularly in terms of its ability to inhibit key enzymes and receptors involved in disease pathogenesis.

One of the most intriguing aspects of this compound is its interaction with biological targets such as kinases and transcription factors. The combination of the methanesulfonyl and nitrophenyl groups appears to enhance binding affinity and selectivity, which are critical factors for developing effective therapeutics. Preliminary in vitro studies have shown that this derivative exhibits inhibitory activity against certain kinases, suggesting its potential as an antineoplastic agent. Additionally, its ability to modulate inflammatory pathways has been explored in preclinical models.

The synthesis of 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1707563-53-8) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methanesulfonyl group typically involves sulfonylation reactions, while the attachment of the 4-nitro-phenyl moiety may involve Suzuki or Buchwald-Hartwig coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required for its preparation.

In terms of pharmacokinetic properties, the structural features of this compound influence its solubility, bioavailability, and metabolic stability. The presence of both polar (methanesulfonyl) and non-polar (nitrophenyl) groups suggests that it may exhibit moderate solubility in both aqueous and organic environments. This characteristic is advantageous for formulating drug delivery systems tailored to specific therapeutic needs.

Recent research has also explored the derivatives of this compound to optimize its pharmacological profile. By modifying substituents or altering the core structure, scientists aim to enhance efficacy while minimizing side effects. For instance, replacing the nitro group with an amino group or introducing other heterocyclic moieties could lead to novel analogs with improved biological activity.

The potential applications of 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1707563-53-8) extend beyond oncology; it has shown promise in treating inflammatory diseases such as rheumatoid arthritis and atherosclerosis. The compound's ability to inhibit key inflammatory mediators makes it a candidate for developing anti-inflammatory agents. Furthermore, its interaction with bacterial enzymes has been studied in the context of antibiotic development.

As computational chemistry techniques advance, virtual screening methods are being employed to identify new derivatives with enhanced properties. Molecular docking studies have revealed that this compound can bind effectively to target proteins with high affinity due to its optimized steric and electronic features. These computational approaches accelerate drug discovery by predicting binding interactions before experimental validation.

The regulatory landscape for novel pharmaceutical compounds like 5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole (CAS No. 1707563-53-8) requires rigorous testing to ensure safety and efficacy before clinical translation. Preclinical studies involving cell culture assays and animal models are essential steps in evaluating its therapeutic potential. These studies provide critical data on dosage response relationships, toxicity profiles, and mechanism of action.

In conclusion,5-Methanesulfonyl-4-(4-nitro-phenyl)-[1,2,3]thiadiazole represents a promising lead compound in pharmaceutical research due to its unique structural features and demonstrated biological activities. Its synthesis presents challenges but offers opportunities for developing innovative therapeutics across multiple disease areas. As research progresses,this derivative will continue to be scrutinized for its potential as a next-generation drug candidate.